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Compound of Interest

Compound Name: Geranyl chloride

Cat. No.: B3021442

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
potential hazards of Geranyl chloride. The following sections detail its physical and chemical
properties, toxicological data, and recommended safety protocols to ensure the well-being of
laboratory personnel and the integrity of research.

Chemical and Physical Properties

Geranyl chloride is a combustible liquid that is insoluble in water.[1] It is recognized as a
versatile synthesizing reagent in organic chemistry.[2][3] Key quantitative data regarding its
properties are summarized in the table below.
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Property Value Source
Molecular Formula C10H17Cl [31141[5]
Molecular Weight 172.69 g/mol [3][6]
Boiling Point 102-104 °C at 12 mmHg

Density 0.931 g/mL at 25 °C

Flash Point 90 °C (194 °F) - closed cup

Refractive Index n20/D 1.4808

Vapor Pressure 0.1+0.4 mmHg at 25°C [4]
LogP 4.76 [4]
Storage Temperature 2-8°C [4115]

Toxicological Data and Hazard Identification

Geranyl chloride is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[6] It is also very toxic to aquatic organisms and may have long-term

adverse effects on the aquatic environment.[1]

Hazard Classifications:

« Skin Irritation: Category 2[7]

 Eye Irritation: Category 2[7]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation)[7]

Quantitative Toxicity Data:
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. Dose/Durati
Test Species Route Effects Source
on
TDLo
(Lowest 15250 -
] Rat Oral Not specified [4]
published mg/kg/61D-I
toxic dose)

Note: Comprehensive LD50 and LC50 data for Geranyl chloride are not readily available in
the searched literature.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Geranyl chloride to prevent
exposure and ensure a safe laboratory environment.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified ducted fume
hood.[1]

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[8]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are required.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, tested to EN 374 or
equivalent) and a lab coat.[1] Contaminated clothing should be removed and laundered
before reuse.

» Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are
generated, a NIOSH-approved respirator with an appropriate cartridge (e.g., N95 dust mask
for particulates, or an organic vapor cartridge) is necessary.
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General Handling Precautions

e Avoid all personal contact, including inhalation of vapors.[1]
» Do not eat, drink, or smoke in areas where Geranyl chloride is handled.[1]
o Keep containers tightly sealed when not in use.[1]

e Avoid contact with incompatible materials, such as strong oxidizing agents, strong acids, and
bases.[1][8]

o Use spark-proof tools and avoid sources of ignition as the substance is combustible.[8]

e Wash hands thoroughly with soap and water after handling.[1]

Storage Requirements

Proper storage of Geranyl chloride is crucial to maintain its stability and prevent hazardous
situations.

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials, including oxidizing agents, strong acids, and bases.

[11[8]
» Protect containers from physical damage and check regularly for leaks.[1]
o Store away from heat, sparks, and open flames.[8]
e Geranyl chloride is light and air-sensitive, so it should be stored accordingly.[1]
e Do not use brass or copper containers or stirrers.[1]

Emergency Procedures
Spills and Leaks

e Minor Spills:

o Evacuate the immediate area and ensure adequate ventilation.
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[e]

Eliminate all ignition sources.

o

Wear appropriate PPE.

[¢]

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a labeled, sealed container for proper waste disposal.

[¢]

o Clean the spill area with soap and water, and prevent runoff from entering drains.
e Major Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact the institution's emergency response team and environmental health and safety
department.

o Prevent entry into the contaminated area.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

o Skin Contact: Immediately remove contaminated clothing and flush skin with plenty of soap
and water. Seek medical attention if irritation persists.

e Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[10]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[11]

o Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the
fire.
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» Specific Hazards: Geranyl chloride is combustible and may produce irritating and toxic
gases, including carbon monoxide, carbon dioxide, and hydrogen chloride, upon combustion.

Containers may explode when heated.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Experimental Protocols

The following are generalized experimental protocols that should be adapted and validated for
Geranyl chloride by qualified personnel.

Protocol for Determination of Flash Point (Closed-Cup
Method)

This protocol is based on the Pensky-Martens closed-cup method.[11][12]
o Apparatus: Pensky-Martens closed-cup flash point tester.

e Procedure: a. Pour the Geranyl chloride sample into the test cup to the marked level. b.
Place the cup in the tester and secure the lid. c. Insert a calibrated thermometer and stirrer.
d. Heat the sample at a rate of approximately 5-6°C per minute while continuously stirring. e.
As the temperature approaches the expected flash point (90°C), reduce the heating rate to
1-2°C per minute. f. At regular temperature intervals (e.g., every 1°C), apply the test flame by
dipping it into the vapor space of the cup for one second. g. The flash point is the lowest
temperature at which the application of the test flame causes the vapor above the liquid to
ignite with a distinct flash. h. Record the temperature and correct for atmospheric pressure.

Protocol for Assessment of Skin Irritation (In Vitro
Method)

This protocol is based on the use of a reconstructed human epidermis (RhE) model, an
alternative to animal testing.[13]

o Materials: Reconstructed human epidermis (RhE) tissue models, appropriate culture
medium, Geranyl chloride, positive control (e.g., 5% Sodium Dodecyl Sulfate), negative

control (e.g., phosphate-buffered saline).
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e Procedure: a. Pre-incubate the RhE tissues in a multi-well plate with the provided culture
medium. b. Remove the medium and topically apply a known amount of Geranyl chloride to
the surface of the tissue. Treat other tissues with the positive and negative controls. c.
Incubate for a specified exposure time (e.g., 60 minutes). d. After exposure, thoroughly rinse
the tissues to remove the test substance. e. Transfer the tissues to fresh medium and
incubate for a post-exposure period (e.g., 42 hours). f. Assess cell viability using a
guantitative assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) assay. g. Compare the cell viability of the Geranyl chloride-treated tissues to the
negative control. A significant reduction in viability indicates skin irritation potential.

Protocol for Stability and Decomposition Analysis

This protocol outlines a general approach for assessing the stability of Geranyl chloride under
various stress conditions, based on EMA guidelines.[14] The identification of degradation
products would typically be performed using Gas Chromatography-Mass Spectrometry (GC-
MS).[15]

e Stress Conditions:

o Thermal Stress: Store samples of Geranyl chloride at elevated temperatures (e.g., 40°C,
50°C, 60°C) for a defined period (e.g., 1, 2, 4 weeks).

o Photostability: Expose samples to a controlled light source (e.g., a combination of cool
white fluorescent and near-ultraviolet lamps) for a specified duration. A dark control should
be stored under the same conditions.

o Oxidative Stress: Store samples in the presence of an oxidizing agent (e.g., a dilute
solution of hydrogen peroxide) for a set time.

o Sample Analysis: a. At each time point, withdraw an aliquot of the stressed sample. b. Dilute
the sample in a suitable solvent (e.g., hexane). c. Analyze the sample by GC-MS to separate
and identify the parent compound and any degradation products. d. Quantify the amount of
Geranyl chloride remaining and the amount of each degradation product formed.

» Data Evaluation: a. Determine the rate of degradation under each stress condition. b. Identify
the major degradation products and propose a degradation pathway.
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Visualizations

The following diagrams illustrate key logical workflows and relationships for the safe handling
and understanding of Geranyl chloride.
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Caption: Logical workflow for the safe handling of Geranyl chloride.
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Caption: Chemical incompatibility of Geranyl chloride.
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Caption: Generalized experimental workflow for stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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